N-(1-(benzofuran-2-yl)propan-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H16N2O4/c1-12(9-14-10-13-5-2-3-6-16(13)24-14)20-19(22)15-11-18(25-21-15)17-7-4-8-23-17/h2-8,10-12H,9H2,1H3,(H,20,22)
• InChI Key: BXWAAPYDJREDCY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

N-(1-(benzofuran-2-yl)propan-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide, also known as BPIP, is a small molecule compound that has shown potential in scientific research applications. BPIP is a synthetic compound that belongs to the isoxazole family of compounds. It has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Reactivity

The synthesis of compounds related to N-(1-(benzofuran-2-yl)propan-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide often involves multi-step reactions, including coupling reactions, electrophilic substitution, and cyclization processes. These methods allow for the introduction of various functional groups, enabling the creation of a wide array of derivatives with different properties. For example, Aleksandrov et al. (2017) explored the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, showcasing the versatility of furan-containing compounds in electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).